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Compound of Interest

Compound Name: Cinfenoac disodium

Cat. No.: B15551848

DISCLAIMER:This document provides guidance on the proper disposal of Diclofenac disodium
(commonly referred to as Diclofenac sodium). It is intended to supplement, not replace,
institutional protocols and local, state, and federal regulations. Always consult with your
institution's Environmental Health and Safety (EHS) department for specific procedures.

For researchers and drug development professionals, ensuring the safe handling and disposal
of chemical compounds is paramount to laboratory safety and environmental stewardship.
Diclofenac sodium, a non-steroidal anti-inflammatory drug (NSAID), is classified as a
hazardous substance due to its toxicity and potential for environmental harm.[1] Improper
disposal can lead to contamination of water systems and pose a risk to aquatic life.[2] This
guide outlines the necessary procedures for the proper disposal of Diclofenac sodium from a
laboratory setting.

Hazard Profile and Regulatory Overview

Diclofenac sodium is recognized as toxic if swallowed and is suspected of causing damage to
fertility or the unborn child. It can also cause damage to organs through prolonged or repeated
exposure.[3] Consequently, waste containing this compound is regulated as hazardous waste.

While Diclofenac sodium is a hazardous substance, it is not currently classified as an acutely
hazardous "P-listed" waste by the U.S. Environmental Protection Agency (EPA).[4][5] P-listed
wastes are subject to more stringent disposal regulations. Therefore, Diclofenac sodium waste
should be managed as a non-P-listed hazardous pharmaceutical waste, in accordance with the
Resource Conservation and Recovery Act (RCRA).
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Quantitative Data for Disposal

The following table summarizes key quantitative parameters relevant to the disposal of
hazardous pharmaceutical waste.

Parameter Guideline Regulation/Source

) ) Must be clearly labeled
Waste Container Labeling 40 CFR Part 262
"Hazardous Waste"

] Chemically compatible and )
Container Type Good Laboratory Practice
securely sealed

Satellite Accumulation Area Up to 55 gallons of non-acute
o 40 CFR § 262.15
(SAA) Limit hazardous waste
Central Accumulation Area Up to 90 days for Large
, _ 40 CFR § 262.17
(CAA) Storage Time Quantity Generators

Toxicity Characteristic
Leaching Procedure (TCLP)

o , , 200 mg/L (Waste Code: D024) 40 CFR § 261.24
Limit for m-cresol (if present in

formulation)

Experimental Protocols for Disposal

The following protocols provide a step-by-step guide for the safe disposal of Diclofenac sodium
waste in a laboratory environment.

Protocol 1: Segregation and Collection of Diclofenac
Sodium Waste

o Personal Protective Equipment (PPE): Before handling Diclofenac sodium, ensure you are
wearing appropriate PPE, including safety goggles, a lab coat, and chemical-resistant
gloves.

o Waste Container: Use a designated, leak-proof, and sealable waste container made of a
material compatible with Diclofenac sodium. The container must be clearly labeled as
"Hazardous Waste: Diclofenac Sodium".

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15551848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Segregation: Do not mix Diclofenac sodium waste with non-hazardous waste or other
incompatible chemical waste streams.

e Solid Waste:

o Place unused or expired pure Diclofenac sodium, as well as grossly contaminated items
such as weighing boats and paper towels, directly into the designated hazardous waste
container.

e Liquid Waste:

o Collect solutions containing Diclofenac sodium in a separate, sealed, and labeled
hazardous waste container.

o Empty Containers:

o Containers that held pure Diclofenac sodium are considered hazardous waste and should
not be rinsed into the sink. Place the empty, unrinsed container into the designated solid
hazardous waste stream.

o Accumulation: Store the sealed waste container in a designated satellite accumulation area
within the laboratory until it is collected by your institution's EHS personnel.

Protocol 2: Disposal of Contaminated Materials

» PPE: Dispose of gloves and other disposable PPE that have come into contact with
Diclofenac sodium as hazardous waste.

e Glassware:

o Rinse contaminated, non-disposable glassware three times with a suitable solvent (e.g.,
ethanol or isopropanol).

o Collect the rinsate as hazardous liquid waste.

o After triple-rinsing, the glassware can be washed according to standard laboratory
procedures.
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o Spill Cleanup:

o In the event of a spill, absorb the material with an inert absorbent (e.g., vermiculite or

sand).
o Collect the absorbent material and any contaminated debris into a sealed container.

o Label the container as "Hazardous Waste: Diclofenac Sodium Spill Debris" and arrange

for its disposal through your EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of

Diclofenac sodium waste.
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Identify Diclofenac Sodium Waste

Is the waste a
P-listed chemical?

Manage as Non-P-Listed
Hazardous Pharmaceutical Waste

Follow Strict P-Listed
Waste Procedures

Segregate from other waste streams

Use a labeled, sealed,
compatible waste container

Dispose of contaminated PPE
as hazardous waste

Dispose of empty, unrinsed
containers as hazardous waste

Collect spill cleanup materials
as hazardous waste

Arrange for pickup by
EHS for final disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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